N-(naphthalen-1-ylmethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(naphthalen-1-ylmethyl)-4-(triazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H21N5O/c25-19(23-12-8-17(9-13-23)24-21-10-11-22-24)20-14-16-6-3-5-15-4-1-2-7-18(15)16/h1-7,10-11,17H,8-9,12-14H2,(H,20,25)
• InChI Key: IIBPCZOCCLUCIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2N=CC=N2)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

N-(naphthalen-1-ylmethyl)-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide, also known as NTCP, is a chemical compound that has recently gained attention in scientific research. It is a small molecule that has been synthesized and studied for its potential use in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

Molecular Interactions and Pharmacology

Research has delved into the molecular interactions of similar compounds with cannabinoid receptors, offering insights into the structural requirements for receptor binding and antagonist activity. Such studies are fundamental for designing drugs that can interact selectively with cannabinoid receptors, with potential implications in treating diseases where these receptors are implicated (Shim et al., 2002).

Metabolism and Bioactivation

Research into the metabolism of potent histone deacetylase (HDAC) inhibitors reveals the complexities of drug metabolism and the impact of molecular modifications on metabolic pathways. These studies are crucial for understanding how drug candidates are processed in the body and their potential for bioactivation, which can inform safer drug design (Fonsi et al., 2009).

Drug Design and Cancer Research

The structural design and evaluation of naphthalene diimide derivatives as telomere targeting agents in cancer cells highlight the potential of these compounds in oncotherapy. By stabilizing specific DNA structures, these compounds can inhibit cancer cell growth, providing a novel approach to cancer treatment (Micco et al., 2013).

Imaging and Diagnostics

The synthesis of carbon-11 labeled naphthalene-sulfonamides for PET imaging of human CCR8 demonstrates the application of chemical compounds in diagnostics. These compounds can help visualize biological processes in real time, aiding in disease diagnosis and monitoring treatment efficacy (Wang et al., 2008).

Neuropharmacology

Studies on selective serotonin uptake inhibitors explore the pharmacological properties of compounds with naphthalene components. Understanding how these compounds interact with neurotransmitter systems can lead to the development of new therapies for psychiatric and neurological disorders (Billingsley et al., 1989).

Mechanism of Action

Target of Action

The primary targets of N-[(naphthalen-1-yl)methyl]-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carboxamide are the orexin receptors , specifically Orexin-1 and Orexin-2 . These receptors play a crucial role in the regulation of sleep-wake cycles and arousal .

Mode of Action

This compound acts as a dual orexin receptor antagonist . It blocks the interaction of orexins A and B with Orexin-1 and Orexin-2 receptors, thereby inhibiting their arousal-promoting effects . This results in the promotion of sleep and is particularly effective against conditions characterized by excessive arousal, such as insomnia .

Biochemical Pathways

The blockade of orexin receptors disrupts the orexinergic system, which is involved in the regulation of sleep-wake cycles, appetite, and mood

Result of Action

The primary molecular effect of this compound’s action is the blockade of orexin receptors, leading to a decrease in arousal-promoting signals in the brain . At the cellular level, this results in changes in neuronal activity patterns associated with sleep and wakefulness . The overall effect is a promotion of sleep, making this compound potentially useful in the treatment of insomnia .